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Compound of Interest |

Compound Name: Propylene

CAS No.: 115-07-1

\ J

Critical Safety Protocols & Application Framework

for Pharmaceutical Synthesis
Executive Summary

This technical guide provides a rigorous analysis of Propylene (CAS 115-07-1), tailored for
research scientists and drug development professionals. Unlike downstream derivatives such
as propylene glycol, Propylene exists as a liquefied gas under pressure and serves as a
fundamental carbon C3-feedstock in organic synthesis. Its handling requires precise
engineering controls to mitigate flammability and asphyxiation risks.[1] This document
synthesizes authoritative Safety Data Sheet (SDS) parameters with field-proven handling
methodologies to ensure experimental integrity and personnel safety.

Part 1: Identity & Physicochemical Profile

Substance Identity:

Chemical Name: Propylene (IUPAC: Propene)

CAS Registry Number:115-07-1[2][3][4][5]

Formula:

Molecular Weight: 42.08 g/mol [2][6]
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» Synonyms: Methylethylene, 1-Propene[7]

Critical Physicochemical Data for Process Design: The following parameters dictate the

engineering controls required for safe reactor integration.

Property

Value

Implications for Research

Physical State

Liquefied Gas

Requires pressure-rated
stainless steel (316SS) lines;

avoid Tygon tubing.

Boiling Point

-47.6 °C

Rapid phase change upon
release; extreme frostbite

hazard.

Vapor Density

1.5 (Air = 1.[3]0)

Heavier than air. Leaks "pool"
in low-lying areas/drains,

creating explosion pockets.

Flash Point

-108 °C

Ignites instantly upon contact
with a spark; cryogenic
temperatures do not mitigate

fire risk.

LEL / UEL

2.0%/11.1%

Narrow flammability window
but easily reached in fume

hoods if ventilation fails.

Autoignition Temp

~455 °C

High thermal stability, but
catalytic surfaces can lower
this threshold.

Part 2: Hazard Identification & Toxicology (GHS

Standards)

GHS Classification:

o Flammable Gases: Category 1 (H220: Extremely flammable gas)[3]
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e Gases Under Pressure: Liquefied Gas (H280: Contains gas under pressure; may explode if
heated)[3]

Toxicological Mechanism: Propylene is classified as a Simple Asphyxiant.[4] It possesses low
systemic toxicity (LC50 Rat Inhalation > 65,000 ppm/4h). The primary physiological threat is
Oxygen Displacement.

e Mechanism:[5][8] In confined spaces (e.g., NMR rooms, walk-in hoods), a leak displaces
atmospheric oxygen (

).
o Threshold: Oxygen levels < 19.5% trigger cognitive impairment; < 6% leads to immediate

collapse.

e Warning Properties: Propylene has a faint petroleum-like odor, but the odor threshold is
often inadequate to warn of hazardous concentrations before asphyxiation risks arise.

Part 3: Safe Handling & Experimental Workflow

The "Static-Zero" Protocol: Propylene's low conductivity and high flammability make
electrostatic discharge (ESD) the primary ignition source in laboratory settings.

1. Engineering Controls

e Bonding & Grounding: All conductive equipment (cylinders, regulators, reactor vessels) must
be cross-bonded and grounded to earth. Resistance should be < 10 ohms.

o Flash Arrestors: Must be installed downstream of the regulator and upstream of the reactor
to prevent flame propagation back into the cylinder.

» Ventilation: Minimum 10 air changes per hour (ACH) in the lab; 100 Ifm face velocity in fume
hoods.

2. Experimental Setup: Cylinder to Reactor

The following workflow illustrates the mandatory safety architecture for introducing Propylene
into a reaction vessel (e.g., for hydroformylation or oxidation).
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Caption: Figure 1. Standardized Propylene delivery train preventing backflow and flashback
events.

Part 4: Pharmaceutical Applications & Synthesis
Pathways

Propylene is rarely the API itself but is a critical "C3 Synthon" in drug development. It serves
as the precursor for chiral intermediates.

Key Synthetic Utility:

o Epoxidation: Conversion to Propylene Oxide, a precursor for chiral propylene glycols used
in drug solubilization.

» Hydroformylation: Conversion to Butyraldehyde, a scaffold for synthesizing APIs like
levetiracetam.

o Polymerization: Synthesis of Polypropylene for medical devices (syringes, mesh).

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b089431?utm_src=pdf-body-img
https://www.benchchem.com/product/b089431?utm_src=pdf-body
https://www.benchchem.com/product/b089431?utm_src=pdf-body
https://www.benchchem.com/product/b089431?utm_src=pdf-body
https://www.benchchem.com/product/b089431?utm_src=pdf-body
https://www.benchchem.com/product/b089431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Propylene (Gas)
CAS: 115-07-1

Propylene Oxide Polypropylene
(Chiral Intermediate) Acrylon|tr||e (Medical Plastics)

Propylene Glycol Phenol/Acetone
(Excipient/Solvent) (REELENS)

Click to download full resolution via product page

Caption: Figure 2. Propylene as a divergent feedstock for pharmaceutical excipients and
medical materials.

Part 5: Emergency Response Protocols

Scenario: Leaking Cylinder in Lab

o Evacuate: Immediate evacuation. Do not toggle electrical switches (lights/hoods) to avoid
sparks.

« |solate: If safe, shut off the main gas supply valve remotely.

o Ventilate: Allow high-velocity exhaust systems to dissipate the gas. Do not re-enter until LEL
< 10%.

Scenario: Skin Contact (Cryogenic Burn)
e Do Not Rub: Rubbing frozen tissue causes necrosis.
o Tepid Water: Immerse area in warm water (not hot, ~40°C).[7]

o Sterile Dressing: Apply loose, sterile bandages. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: Propylene (CAS 115-07-1)].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089431#propylene-cas-number-and-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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